Cas no 1007210-96-9 (2-(3-Bromophenyl)-1-[4-(2-hydroxyethyl)-1-piperazinyl]-ethanone)

2-(3-Bromophenyl)-1-[4-(2-hydroxyethyl)-1-piperazinyl]-ethanone structure
1007210-96-9 structure
Product Name:2-(3-Bromophenyl)-1-[4-(2-hydroxyethyl)-1-piperazinyl]-ethanone
CAS No:1007210-96-9
MF:C14H19BrN2O2
MW:327.216862916946
CID:2132789
Update Time:2023-08-04

2-(3-Bromophenyl)-1-[4-(2-hydroxyethyl)-1-piperazinyl]-ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-(3-bromophenyl)-1-[4-(2-hydroxyethyl)-1-piperazinyl]-
    • CORLBQFBPMNQKQ-UHFFFAOYSA-N
    • Z1139489180
    • 2-(3-Bromophenyl)-1-[4-(2-hydroxyethyl)-1-piperazinyl]-ethanone
    • 2-(3-bromophenyl)-1-[4-(2-hydroxyethyl)piperazin-1-yl]ethan-1-one
    • 2-(3-bromo-phenyl)-1-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-ethanone
    • Inchi: 1S/C14H19BrN2O2/c15-13-3-1-2-12(10-13)11-14(19)17-6-4-16(5-7-17)8-9-18/h1-3,10,18H,4-9,11H2
    • InChI Key: CORLBQFBPMNQKQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CC(N1CCN(CCO)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 293
  • Topological Polar Surface Area: 43.8
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